Cas no 22652-21-7 (2-Chloro-5-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine
• CAS No: 22652-21-7
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4968007
• Update Time: 2025-06-28

2-Chloro-5-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine
• ClC1=NC=C(C=C1)C1=C(C=C(C=C1Cl)Cl)Cl

• Inchi： 1S/C11H5Cl4N/c12-7-3-8(13)11(9(14)4-7)6-1-2-10(15)16-5-6/h1-5H
• InChI Key： CRZBLKXPIQSVJP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC(=CC=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 5.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine

Professional Introduction to 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine (CAS No. 22652-21-7)

2-Chloro-5-(2,4,6-trichlorophenyl)pyridine, identified by its Chemical Abstracts Service number CAS No. 22652-21-7, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic aromatic compound features a pyridine core substituted with a chloro group at the 2-position and a trichlorophenyl group at the 5-position. The structural arrangement of these substituents imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's molecular structure, characterized by its chlorinated aromatic ring systems, has garnered attention for its potential applications in medicinal chemistry. Specifically, the presence of multiple chlorine atoms enhances its reactivity, facilitating further functionalization through nucleophilic substitution or metal-catalyzed cross-coupling reactions. These attributes have positioned 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine as a versatile building block in the development of novel pharmaceuticals and agrochemicals.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing complex molecular frameworks. For instance, studies have demonstrated its role in the preparation of substituted pyridines that exhibit potent biological activity. The trichlorophenyl moiety, in particular, has been shown to modulate binding interactions with biological targets, thereby influencing the pharmacological profile of derived compounds.

In the realm of drug discovery, 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine has been explored as a precursor for kinase inhibitors and other therapeutic agents. Its structural features allow for fine-tuning of electronic properties, which is crucial for optimizing drug-receptor interactions. Researchers have leveraged its reactivity to introduce diverse functional groups, leading to the identification of compounds with improved efficacy and selectivity.

The compound's significance extends beyond pharmaceutical applications. In materials science, it has been investigated for its potential use in organic electronics and catalysis. The electron-withdrawing nature of the chloro and trichlorophenyl groups makes it a candidate for designing materials with tailored optoelectronic properties. Additionally, its role as a ligand in transition metal catalysis has been explored, contributing to the development of more efficient synthetic routes.

From a synthetic chemistry perspective, 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine exemplifies the strategic use of halogenated aromatic compounds in medicinal and materials chemistry. The ability to selectively modify specific positions on the pyridine ring allows for the creation of structurally diverse derivatives. This flexibility is essential for addressing complex biological challenges and developing innovative materials.

The compound's reactivity also makes it a valuable tool in mechanistic studies. By tracking the transformation of 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine under various conditions, researchers can gain insights into reaction pathways and develop more robust synthetic strategies. Such knowledge is critical for improving reaction yields and minimizing unwanted side products.

In conclusion, 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine (CAS No. 22652-21-7) represents a cornerstone in modern chemical synthesis and drug discovery. Its unique structural features and reactivity make it indispensable for researchers seeking to develop novel pharmaceuticals and advanced materials. As scientific understanding progresses, the applications of this compound are expected to expand further, solidifying its importance in both academic and industrial settings.